![molecular formula C11H15NO2 B150122 2,3,5-Trimethylphenyl methylcarbamate CAS No. 2655-15-4](/img/structure/B150122.png)
2,3,5-Trimethylphenyl methylcarbamate
Overview
Description
2,3,5-Trimethylphenyl methylcarbamate (TPMC) is a carbamate ester compound that has been studied for its potential applications in various scientific fields. It is a colorless, volatile liquid with a boiling point of 82-83 °C, a melting point of -25 °C and a molecular weight of 202.3 g/mol. Its chemical formula is C10H15NO2 and its structural formula is shown in Figure 1.
Scientific Research Applications
Kinetic Studies in Aqueous Media
The alkaline hydrolysis of 2,3,5-trimethylphenyl-N-methylcarbamate, leading to the formation of 2,3,5-trimethylphenol, has been studied. This research utilized reversed phase liquid chromatography and UV spectrophotometry, indicating an ElcB hydrolytic mechanism involving the formation of methyl isocyanate (Ouertani, Latrous El Attache, & Hamida, 2012).
Impact on Agricultural Practices
The compound's role in agriculture is evident in its interactions with enzymes in plants, such as the aryl acylamidase from rice, which hydrolyzes analogs of 2,3,5-trimethylphenyl methylcarbamate (Frear & Still, 1968).
Insecticide Synergism and Toxicity
Studies have investigated the toxicity of carbamates like this compound to insects and their synergistic effects with other compounds. This includes the analysis of their interaction with other insecticidal substances and their efficacy in different application methods (Sun & Johnson, 1972).
Biodegradation and Environmental Impact
Research into the biodegradation of carbamates like this compound highlights their environmental impact. Studies have explored how these compounds are metabolized in insects and animals, contributing to understanding their environmental fate and degradation patterns (Douch & Smith, 1971).
Chemical Synthesis and Modification
The synthesis of derivatives and analysis of N-methylcarbamates including this compound has been a focus of research, contributing to the development of potential antitumor agents and understanding the chemical properties of these compounds (Anderson & Mulumba, 1984).
Safety and Hazards
2,3,5-Trimethylphenyl methylcarbamate is toxic; inhalation, ingestion, or skin contact with the material may cause severe injury or death . Contact with molten substance may cause severe burns to skin and eyes . It is non-combustible, but it may decompose upon heating to produce corrosive and/or toxic fumes .
Mechanism of Action
Target of Action
The primary target of 2,3,5-Trimethacarb is acetylcholinesterase , an enzyme crucial for nerve function in insects and mammals . By inhibiting this enzyme, 2,3,5-Trimethacarb disrupts the normal functioning of the nervous system, making it an effective insecticide and animal repellent .
Mode of Action
2,3,5-Trimethacarb acts as an acetylcholinesterase inhibitor . Normally, acetylcholinesterase breaks down the neurotransmitter acetylcholine, ending the signal transmission between nerve cells. When 2,3,5-Trimethacarb inhibits acetylcholinesterase, it prevents the breakdown of acetylcholine, leading to an accumulation of this neurotransmitter. This causes continuous stimulation of the neurons, which can lead to paralysis and death in insects .
Biochemical Pathways
The primary biochemical pathway affected by 2,3,5-Trimethacarb is the cholinergic pathway . By inhibiting acetylcholinesterase, 2,3,5-Trimethacarb disrupts the normal functioning of this pathway, leading to an overstimulation of the nervous system .
Result of Action
The inhibition of acetylcholinesterase by 2,3,5-Trimethacarb leads to an overstimulation of the nervous system, causing symptoms such as tremors, paralysis, and in severe cases, death . This makes 2,3,5-Trimethacarb effective as an insecticide and animal repellent .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2,3,5-Trimethacarb. It is moderately soluble in water and quite volatile . There is a slight risk of it leaching into groundwater . . These factors need to be considered when using 2,3,5-Trimethacarb in different environments.
Biochemical Analysis
Biochemical Properties
2,3,5-Trimethacarb is chemically similar to amides but more reactive . It forms polymers such as polyurethane resins . The compound is incompatible with strong acids and bases, and especially incompatible with strong reducing agents such as hydrides . It is known to interact with the enzyme Acetylcholinesterase in the synapses of the nervous system . This interaction is achieved through the carbamoylation of the active sites of the enzymes .
Cellular Effects
2,3,5-Trimethacarb acts as a cholinesterase or acetylcholinesterase (AChE) inhibitor . This inhibition suppresses the action of acetylcholine esterase , which can have significant effects on various types of cells and cellular processes
Molecular Mechanism
The mechanism of action of 2,3,5-Trimethacarb involves the formation of unstable complexes with cholinesterases by carbamoylation of the active sites of the enzymes . This inhibition is reversible . Detailed information on how it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression, is not currently available.
Temporal Effects in Laboratory Settings
2,3,5-Trimethacarb is moderately soluble in water, quite volatile, and there is a slight risk of leaching to groundwater . It is not generally persistent in soil systems and may degrade quickly via hydrolysis in aquatic systems
Metabolic Pathways
The metabolic pathways of 2,3,5-Trimethacarb in plants, mammals, and insects involve mainly oxidation of N-methyl or ring-methyl substituents and conjugation . Some hydroxylation of the phenyl ring and ester hydrolysis occurs .
properties
IUPAC Name |
(2,3,5-trimethylphenyl) N-methylcarbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-7-5-8(2)9(3)10(6-7)14-11(13)12-4/h5-6H,1-4H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYOKZHDTNBDPOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)OC(=O)NC)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 | |
Record name | 2,3,5-TRIMETHYLPHENYL METHYLCARBAMATE | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9041318 | |
Record name | 2,3,5-Trimethylphenyl methylcarbamate | |
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Molecular Weight |
193.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2,3,5-trimethylphenyl methylcarbamate is a brown crystalline solid. Non corrosive. Used as an insecticide., Brown solid; [CAMEO] | |
Record name | 2,3,5-TRIMETHYLPHENYL METHYLCARBAMATE | |
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URL | https://cameochemicals.noaa.gov/chemical/18244 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 2,3,5-Trimethylphenyl methylcarbamate | |
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CAS RN |
2655-15-4, 12407-86-2 | |
Record name | 2,3,5-TRIMETHYLPHENYL METHYLCARBAMATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/18244 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 2,3,5-Trimethacarb | |
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Record name | 2,3,5-Trimethylphenyl methylcarbamate | |
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Record name | Trimethacarb [ISO] | |
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Record name | 2,3,5-Trimethylphenyl methylcarbamate | |
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Record name | Phenol, 3,5,?-trimethyl-, 1-(N-methylcarbamate) | |
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Record name | 2,3,5-Trimethylphenyl methylcarbamate | |
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Record name | 2,3,5-TRIMETHYLPHENYL METHYLCARBAMATE | |
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Record name | 2,3,5-TRIMETHYLPHENYLMETHYLCARBAMATE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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